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Compound of Interest

Compound Name: Lyso-PAF C-18

Cat. No.: B1194184 Get Quote

Technical Support Center: Lyso-PAF C-18
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and preparation of lyophilized

Lyso-PAF C-18 powder.

Frequently Asked Questions (FAQs)
Q1: What is Lyso-PAF C-18?

A1: Lyso-PAF C-18 (1-O-octadecyl-sn-glycero-3-phosphocholine) is a bioactive lipid and a key

intermediate in the "remodeling pathway" of Platelet-Activating Factor (PAF) biosynthesis.[1][2]

[3] It is formed from the action of PAF acetylhydrolase (PAF-AH) on PAF C-18.[2][3] While

initially considered biologically inactive, recent studies suggest it may have intracellular

signaling functions, such as contributing to RAF1 activation.

Q2: How should I store and handle lyophilized Lyso-PAF C-18 powder?

A2: Lyophilized Lyso-PAF C-18 powder should be stored at -20°C. The product is hygroscopic,

so it is crucial to minimize exposure to moisture. It is shipped at room temperature for

continental US deliveries, but this may vary for other locations. The stability of the compound

when stored correctly is at least one year.

Q3: How do I reconstitute lyophilized Lyso-PAF C-18 powder?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1194184?utm_src=pdf-interest
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.researchgate.net/figure/Remodeling-pathways-for-synthesis-of-platelet-activating-factor-PAF-PAF-synthesis-is_fig1_12307360
https://www.researchgate.net/figure/The-remodeling-pathway-of-PAF-and-lyso-PAF-biosynthesis-PAF-AH-converts-active-PAF-to_fig2_330913569
https://www.caymanchem.com/product/60916/lyso-paf-c-18
https://www.researchgate.net/figure/The-remodeling-pathway-of-PAF-and-lyso-PAF-biosynthesis-PAF-AH-converts-active-PAF-to_fig2_330913569
https://www.caymanchem.com/product/60916/lyso-paf-c-18
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.benchchem.com/product/b1194184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: To reconstitute, bring the vial to room temperature before opening to prevent condensation.

The choice of solvent depends on the experimental requirements. See the solubility data in the

table below for guidance. For cell-based assays, a common practice is to dissolve the powder

in a small amount of an organic solvent like ethanol or DMSO and then dilute it with the

appropriate aqueous buffer or cell culture medium.

Q4: What are the solubility properties of Lyso-PAF C-18?

A4: The solubility of Lyso-PAF C-18 can vary depending on the solvent. Please refer to the

quantitative data summary table for specific details.

Q5: Is Lyso-PAF C-18 biologically active?

A5: While Lyso-PAF C-18 is the inactive precursor of PAF, some studies have shown it may

possess its own biological activities. For instance, it has been implicated in the activation of the

RAF1 signaling pathway. However, it is important to note that some commercial preparations of

Lyso-PAF may contain contaminating phospholipids with PAF-like activity.

Quantitative Data Summary
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Parameter Value Reference

Molecular Formula C₂₆H₅₆NO₆P

Molecular Weight 509.7 g/mol

Appearance Lyophilized powder

Storage Temperature -20°C

Stability ≥ 1 year

Purity >99%

Solubility (Lyso-PAF C-18-d4)

DMF 10 mg/ml

DMSO 10 mg/ml

Ethanol 10 mg/ml

PBS (pH 7.2) 10 mg/ml

Water 20 mg/ml

Experimental Protocols
Protocol 1: General Reconstitution of Lyso-PAF C-18 for
Cell-Based Assays

Equilibration: Allow the vial of lyophilized Lyso-PAF C-18 powder to warm to room

temperature before opening.

Solvent Addition: Add a precise volume of sterile ethanol (or DMSO) to the vial to create a

concentrated stock solution (e.g., 1-10 mg/mL).

Solubilization: Gently vortex the vial until the powder is completely dissolved. Brief sonication

in a water bath can aid in solubilization if necessary.

Working Solution Preparation: Dilute the stock solution to the final desired concentration

using a sterile aqueous buffer (e.g., PBS) or cell culture medium. It is recommended to
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prepare fresh working solutions for each experiment.

Storage of Stock Solution: Store the stock solution at -20°C for short-term use (up to one

month). For longer storage, aliquot into smaller volumes to avoid repeated freeze-thaw

cycles and store at -80°C.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Powder is difficult to dissolve.
Inappropriate solvent; low

temperature.

Ensure the vial is at room

temperature. Use a

recommended solvent from the

solubility table. Gentle warming

(to 37°C) or brief sonication

may help.

Inconsistent experimental

results.

Improper storage leading to

degradation; repeated freeze-

thaw cycles of stock solution;

contamination.

Store the lyophilized powder

and stock solutions at the

recommended temperatures.

Aliquot stock solutions to

minimize freeze-thaw cycles.

Use sterile techniques during

reconstitution and dilution.

Unexpected biological activity

observed.

Contamination of the Lyso-PAF

C-18 preparation with PAF or

other lipids.

Consider using a high-purity

(>99%) source. To confirm the

activity is not from PAF

contamination, treat a sample

with PAF acetylhydrolase,

which should inactivate any

contaminating PAF without

affecting Lyso-PAF.

Precipitation of the compound

in aqueous solution.

Exceeding the solubility limit in

the aqueous buffer or medium.

Prepare a more concentrated

stock solution in an organic

solvent and perform a serial

dilution to the final working

concentration. Ensure the final

concentration of the organic

solvent is compatible with your

experimental system.

Visualizations
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Signaling Pathway: The Remodeling Pathway of PAF
Biosynthesis
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Caption: The remodeling pathway of PAF biosynthesis.

Experimental Workflow: Reconstitution and Use in Cell-
Based Assays
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Start:
Lyophilized Lyso-PAF C-18
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Reconstitute in organic solvent
(e.g., Ethanol, DMSO)
to create stock solution

Store stock solution at -20°C or -80°C
(aliquoted)

Prepare working solution by diluting
stock in aqueous buffer or

cell culture medium

Treat cells with working solution

Perform downstream assay
(e.g., signaling analysis, proliferation assay)
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Caption: General workflow for Lyso-PAF C-18 preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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